Cas no 76970-79-1 (4,7-Epoxy-1H-isoindole-1,3(2H)-dione,hexahydro-3a,7a-dimethyl-2-(2-propen-1-yl)-)

• Product name: 4,7-Epoxy-1H-isoindole-1,3(2H)-dione,hexahydro-3a,7a-dimethyl-2-(2-propen-1-yl)-
• CAS No: 76970-79-1
• MF: C₁₃H₁₇NO₃
• MW: 235.279
• CID: 575343
• PubChem ID: 156982

4,7-Epoxy-1H-isoindole-1,3(2H)-dione,hexahydro-3a,7a-dimethyl-2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4,7-Epoxy-1H-isoindole-1,3(2H)-dione,hexahydro-3a,7a-dimethyl-2-(2-propen-1-yl)-
• 4,7-Epoxy-1H-isoindole-1,3(2H)-dione, hexahydro-3a,7a-dimethyl-2-(2-propenyl)-, (3aalpha,4beta,7beta,7aalpha)-
• (3aR,4S,7R,7aS)-3a,7a-dimethyl-2-prop-2-enyl-4,5,6,7-tetrahydro-octahydro-1H-4,7-epoxyisoindole-1,3-dione
• 76970-79-1

• Inchi： InChI=1S/C13H17NO3/c1-4-7-14-10(15)12(2)8-5-6-9(17-8)13(12,3)11(14)16/h4,8-9H,1,5-7H2,2-3H3/t8-,9+,12+,13-
• InChI Key： ZNCZKJWAJMAMLF-JDNZLRHBSA-N
• SMILES： CC12C3CCC(C1(C(=O)N(C2=O)CC=C)C)O3

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų